5-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-1-(2-methoxybenzyl)-2-piperidinone

• IUPAC Name: 5-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1-[(2-methoxyphenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C23H27N3O5/c1-30-19-6-3-2-5-17(19)15-26-16-18(8-9-21(26)27)22(28)24-10-12-25(13-11-24)23(29)20-7-4-14-31-20/h2-7,14,18H,8-13,15-16H2,1H3
• InChI Key: SIQWIUMITXZPAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CC(CCC2=O)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C23H27N3O5
• Molecular Weight: 425.5 g/mol

Description

5-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-1-(2-methoxybenzyl)-2-piperidinone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as Furosemide, and it belongs to a class of drugs known as loop diuretics. Loop diuretics are used to treat conditions such as edema, hypertension, and congestive heart failure.

Mechanism of Action

Furosemide works by inhibiting the Na+/K+/2Cl- co-transporter in the ascending limb of the loop of Henle in the kidney. This results in the excretion of sodium, chloride, and water, which leads to a decrease in blood volume and a reduction in blood pressure.
Biochemical and Physiological Effects:
Furosemide has been shown to have a number of biochemical and physiological effects. These include a reduction in blood pressure, a decrease in blood volume, an increase in urine output, and a decrease in the reabsorption of sodium, chloride, and water in the kidney.

Advantages and Limitations for Lab Experiments

Furosemide has a number of advantages for use in laboratory experiments. It is a well-studied compound with a known mechanism of action, making it a useful tool for studying the kidney and the regulation of fluid balance. However, Furosemide also has some limitations, including its potential toxicity and the fact that it may not be effective in all individuals.

Future Directions

There are a number of future directions for research on Furosemide. These include further studies on its potential use in the treatment of acute kidney injury and chronic kidney disease, as well as investigations into its potential use in the treatment of other conditions such as hypertension and congestive heart failure. Additionally, research could be conducted to investigate the potential side effects of Furosemide and to develop new and more effective loop diuretics.

Synthesis Methods

The synthesis of Furosemide involves the reaction of 4-chlorobenzoyl chloride with 2-amino-5-methyl-1,3,4-thiadiazole to produce 4-chloro-N-furfuryl-5-sulfamoylanthranilic acid. The resulting compound is then reacted with piperazine to produce 5-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-1-(2-methoxybenzyl)-2-piperidinone.

Scientific Research Applications

Furosemide has been extensively studied for its diuretic properties and its potential therapeutic applications. It has been shown to be effective in treating conditions such as edema, hypertension, and congestive heart failure. Additionally, Furosemide has been studied for its potential use in the treatment of acute kidney injury and chronic kidney disease.